Cas no 626218-15-3 (N-[(2-fluorophenyl)methyl]prop-2-en-1-amine)

N-[(2-fluorophenyl)methyl]prop-2-en-1-amine structure
626218-15-3 structure
Product Name:N-[(2-fluorophenyl)methyl]prop-2-en-1-amine
CAS No:626218-15-3
MF:C10H12FN
MW:165.207386016846
MDL:MFCD04035021
CID:866858
PubChem ID:3154545
Update Time:2025-04-19

N-[(2-fluorophenyl)methyl]prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-[(2-fluorophenyl)methyl]prop-2-en-1-amine
    • ALLYL-(2-FLUORO-BENZYL)-AMINE
    • Benzenemethanamine, 2-fluoro-N-2-propenyl- (9CI)
    • [(2-fluorophenyl)methyl](prop-2-en-1-yl)amine
    • [(2-fluorophenyl)methyl]prop-2-enylamine
    • AC1MKBBT
    • CTK5B5391
    • HMS1704C19
    • MolPort-000-938-496
    • n-(2-fluorobenzyl)prop-2-en-1-amine
    • SBB010457
    • DTXSID40390053
    • NCGC00326783-01
    • AKOS000224647
    • STL168864
    • SCHEMBL14292004
    • AB01320962-02
    • 626218-15-3
    • MFCD04035021
    • allyl-(2-fluoro-benzyl)-amine, AldrichCPR
    • EN300-58563
    • MDL: MFCD04035021
    • Inchi: 1S/C10H12FN/c1-2-7-12-8-9-5-3-4-6-10(9)11/h2-6,12H,1,7-8H2
    • InChI Key: RGDCZMFWIHVJIT-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CNCC=C

Computed Properties

  • Exact Mass: 165.09546
  • Monoisotopic Mass: 165.095377549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 219.5±20.0 °C at 760 mmHg
  • Flash Point: 86.5±21.8 °C
  • PSA: 12.03
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

N-[(2-fluorophenyl)methyl]prop-2-en-1-amine Security Information

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